(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol

• IUPAC Name: (1-benzylbenzimidazol-2-yl)-(4-methylphenyl)-phenylmethanol
• InChI: InChI=1S/C28H24N2O/c1-21-16-18-24(19-17-21)28(31,23-12-6-3-7-13-23)27-29-25-14-8-9-15-26(25)30(27)20-22-10-4-2-5-11-22/h2-19,31H,20H2,1H3
• InChI Key: MYRUZEFPPUAPRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=NC4=CC=CC=C4N3CC5=CC=CC=C5)O
• Molecular Formula: C28H24N2O
• Molecular Weight: 404.5 g/mol

Description

(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol, also known as BBMP, is a chemical compound with potential scientific research applications. BBMP belongs to the benzimidazole family and has a molecular formula of C30H26N2O.

Mechanism of Action

(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol inhibits protein kinase activity by binding to the ATP-binding site of the kinase domain. This binding prevents the transfer of phosphate groups from ATP to target proteins, thereby blocking the downstream signaling pathways that are activated by protein kinase activity.
Biochemical and Physiological Effects:
(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol has been shown to have anti-cancer activity in various cancer cell lines, including breast cancer, prostate cancer, and colon cancer. In addition, (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol has been shown to have anti-inflammatory activity in a mouse model of acute lung injury. (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol has also been shown to have neuroprotective effects in a rat model of cerebral ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol has several advantages for lab experiments, including its high potency and selectivity for protein kinases. However, (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol also has some limitations, including its poor solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol, including:
1. Development of more potent and selective analogs of (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol for use as research tools and potential therapeutics.
2. Investigation of the role of protein kinases in various diseases and the potential for (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol and related compounds to be used as therapeutic agents.
3. Development of novel drug delivery systems to improve the solubility and bioavailability of (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol and related compounds.
4. Investigation of the potential for (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol and related compounds to be used in combination with other drugs or therapies to enhance their efficacy and reduce toxicity.
In conclusion, (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol is a promising compound with potential applications in scientific research. Its ability to inhibit protein kinase activity makes it a valuable tool for investigating the role of protein kinases in various diseases and developing novel therapeutics. Further research is needed to fully understand the potential of (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol and related compounds and to develop more potent and selective analogs for use in research and potential clinical applications.

Synthesis Methods

The synthesis of (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol involves the reaction of 2-aminobenzimidazole with 4-methylbenzaldehyde and benzyl bromide in the presence of sodium hydride. The reaction takes place in dimethylformamide (DMF) as the solvent and produces (1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol as a white solid with a yield of 65%.

Scientific Research Applications

(1-benzyl-1H-benzimidazol-2-yl)(4-methylphenyl)phenylmethanol has potential applications in scientific research due to its ability to inhibit the activity of protein kinases. Protein kinases are enzymes that play a crucial role in regulating many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of protein kinase activity has been implicated in the development and progression of various diseases, including cancer, inflammation, and neurodegenerative disorders.